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5-Bromo-2-(3-
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CAS No.: 2090941-95-8

Cat. No.: B2879824

Get Quote

Executive Summary

The biological activity of N-phenyl pyridazinones is strictly governed by the regiochemistry of
fluorine substitution on the phenyl ring. While the core pyridazinone scaffold provides the
necessary hydrogen-bonding capability (via the amide/hydrazide motif), the fluorophenyl tail
dictates target selectivity through steric and electronic modulation.

o Herbicidal Activity (PDS Inhibition): Activity is maximized by 2,4-difluoro or 3-trifluoromethyl
(meta) substitution. These isomers optimally fit the hydrophobic pocket of Phytoene
Desaturase (PDS), causing characteristic bleaching.

* Pharmaceutical Activity (COX-2 Inhibition): Activity is maximized by 4-fluoro (para)
substitution. This isomer provides the ideal geometry to penetrate the secondary pocket of
the COX-2 enzyme, enhancing selectivity over COX-1.

Chemical Structure & Isomerism
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The comparison focuses on three primary regioisomers of the N-phenyl moiety attached to the
pyridazinone core (typically at position 2 or 6, depending on nomenclature, but functionally the
N-phenyl group):

o Ortho-isomer (2-F): High steric hindrance; often alters the torsion angle between the phenyl
and pyridazinone rings.

o Meta-isomer (3-F): Balanced lipophilicity; mimics the classic meta-CF3 found in commercial
herbicides (e.g., Norflurazon).

o Para-isomer (4-F): Extends the molecular length; critical for deep-pocket binding in enzymes
like COX-2.

Detailed Comparative Analysis

A. Herbicidal Activity: Phytoene Desaturase (PDS)
Inhibition
Pyridazinone herbicides act by inhibiting PDS, a key enzyme in the carotenoid biosynthesis

pathway.[1] Inhibition leads to the accumulation of phytoene, destruction of chlorophyll by
photo-oxidation, and subsequent "bleaching” of the plant.
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Isomer/Substitution Relative Potency (PDS)

Mechanism of Action

3-CF3 (Meta) High (Standard)

The trifluoromethyl group at
the meta position (as in
Norflurazon) perfectly fills the
hydrophobic sub-pocket of
PDS.

2,4-Difluoro Very High

Recent scaffold-hopping
studies (e.g., Compound B1)
indicate that 2,4-difluoro
substitution can achieve 100%
inhibition at 100 pg/mL,

outperforming single isomers.

4-Fluoro (Para) Moderate

While active, the single para-F
often lacks the steric bulk
required to lock the molecule
in the active conformation for
PDS compared to meta-CF3 or

di-F analogs.

Key Insight: For herbicidal efficacy, multi-substitution (2,4-diF) or bulky meta-substitution is

superior to simple para-substitution.

B. Pharmaceutical Activity: COX-2 & MAO-B Inhibition

In medicinal chemistry, the 4-fluorophenyl moiety is a privileged structure for reducing

metabolic liability (blocking para-hydroxylation) and enhancing binding affinity.

1. COX-2 Inhibition (Anti-inflammatory)

Selective COX-2 inhibitors require a pharmacophore that can access the unique "side pocket"

of the COX-2 active site, which is absent in COX-1.

e 4-Fluoro (Para): The para-F isomer is consistently cited as the most potent. The linear

extension allows the molecule to penetrate the COX-2 side pocket effectively.

o Selectivity: 4-F derivatives often show Selectivity Indices (SI) > 100 for COX-2 vs. COX-1.
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o Ortho/Meta: These isomers often clash with the channel entrance or fail to reach the
stabilizing residues deep in the pocket, leading to reduced potency or loss of selectivity.

2. MAO-B Inhibition (Neuroprotective)

Monoamine Oxidase B (MAO-B) inhibitors are used in Parkinson's disease therapy.

» Structure-Activity Relationship (SAR): Studies on pyridazinone-piperazine hybrids indicate
that halogen position is critical.

o Comparison: While para-substitution is generally favorable, specific studies (e.g., on T-series
compounds) have shown that meta-substituents (like Br or Cl) can sometimes outperform
para-substituents depending on the linker length. However, among fluorinated derivatives,
the 4-F (para) remains a top performer due to its ability to interact with the FAD cofactor
environment without steric clash.

Mechanism of Action Visualization

The following diagram illustrates the divergent SAR pathways for the fluorophenyl pyridazinone
scaffold.
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Caption: Divergent biological outcomes based on fluorine regiochemistry. Ortho/Meta favors
herbicidal targets; Para favors pharmaceutical targets.

Experimental Protocols
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A. Synthesis of 6-(4-Fluorophenyl)-3(2H)-pyridazinone

This protocol describes the synthesis of the para-isomer, the key candidate for pharmaceutical

applications.
Reaction Principle: Friedel-Crafts acylation followed by hydrazinolysis.[2]
e Step 1: Synthesis of

-Keto Acid

o Reagents: Fluorobenzene (0.25 mol), Succinic Anhydride (0.25 mol),

(0.275 mol).[3]

o Solvent: Carbon disulfide (

) or Nitrobenzene.

o Procedure:
1. Suspend

and succinic anhydride in the solvent.

2. Add fluorobenzene dropwise at

3. Reflux for 4 hours.
4. Pour into ice-HCI to quench.
5. Filter the precipitate to obtain 4-(4-fluorophenyl)-4-oxobutanoic acid.
o Yield: ~75-80%.[3][4]
o Step 2: Cyclization to Pyridazinone

o Reagents:
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-Keto acid (from Step 1), Hydrazine Hydrate (1.5 eq).

o Solvent: Ethanol or Glacial Acetic Acid.[3][5]
o Procedure:
1. Dissolve the keto acid in ethanol.[5]
2. Add hydrazine hydrate dropwise.[6]
3. Reflux for 3-6 hours. Monitor by TLC (Hexane:Ethyl Acetate 1:1).
4. Cool to room temperature. The product will precipitate.[6][7]
5. Recrystallize from Ethanol/Water.

o Product:6-(4-fluorophenyl)-4,5-dihydro-3(2H)-pyridazinone. (Note: For the fully
unsaturated pyridazinone, an oxidation step with

/Acetic Acid is required).

B. COX-2 Inhibition Assay Protocol

To verify the activity of the synthesized isomer:

e Enzyme Prep: Use human recombinant COX-2 (available in commercial kits, e.g., Cayman
Chemical).

¢ Incubation: Incubate enzyme with test compound (0.01 - 10 uM) in Tris-HCI buffer (pH 8.0)
with heme cofactor for 10 minutes at

e Initiation: Add Arachidonic Acid (100 pM) and colorimetric substrate (e.g., TMPD).
o Measurement: Measure absorbance at 590 nm after 5 minutes.
o Calculation:

is calculated by plotting % inhibition vs. log concentration.
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o Validation: Celecoxib should have an

Synthesis Workflow Diagram

Start: Fluorobenzene + Succinic Anhydride

Friedel-Crafts Acylation
(AICI3, Reflux 4h)

l

Intermediate:
4-(4-fluorophenyl)-4-oxobutanoic acid

:

Hydrazinolysis
(N2H4, EtOH, Reflux 6h)

l

Product A:
4,5-dihydro-pyridazinone

Optional Dehydrogenation

Oxidation
(Br2/AcOH)

Final Product:
6-(4-fluorophenyl)-3(2H)-pyridazinone

Click to download full resolution via product page

Caption: Step-by-step synthetic route for generating the biologically active pyridazinone core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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